2-[7-(4-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]-N-(2-methoxybenzyl)acetamide

• IUPAC Name: 2-[7-(4-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-3-yl]-N-[(2-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C22H18FN3O3S/c1-29-18-5-3-2-4-15(18)10-24-19(27)11-26-13-25-20-17(12-30-21(20)22(26)28)14-6-8-16(23)9-7-14/h2-9,12-13H,10-11H2,1H3,(H,24,27)
• InChI Key: UDQDZTZVXYAUKI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)CN2C=NC3=C(C2=O)SC=C3C4=CC=C(C=C4)F
• Molecular Formula: C22H18FN3O3S
• Molecular Weight: 423.5 g/mol

Description

The compound “2-[7-(4-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]-N-(2-methoxybenzyl)acetamide” is a chemical with the molecular formula C21H16FN3O3S. It has an average mass of 409.433 Da and a monoisotopic mass of 409.089630 Da.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple rings and functional groups. It includes a fluorophenyl group, a thienopyrimidinone ring, and a methoxybenzyl group.

Scientific Research Applications

Radiosynthesis for Imaging Applications

A study on the radiosynthesis of DPA-714, a fluorine-18 labeled compound for PET imaging of the translocator protein (18 kDa), suggests that structurally similar fluorinated compounds might be valuable in developing diagnostic tools or imaging agents in medical research (Dollé et al., 2008).

Anticancer Research

Research on 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide derivatives has shown potential anticancer activity, indicating that thienopyrimidine derivatives could also be investigated for their efficacy against cancer cell lines (Al-Sanea et al., 2020).

Antimicrobial Activity

The synthesis of novel thienopyrimidine linked rhodanine derivatives has demonstrated antimicrobial potency, suggesting that similar compounds could contribute to the development of new antimicrobial agents (Kerru et al., 2019).